Neu5Ac alpha(2-3)Gal beta(1-4)GlcNAc-beta-pNP

• IUPAC Name: (2S,4R,5R,6R)-5-acetamido-2-[(2S,3S,4S,5S,6S)-2-[(2S,3S,4R,5S,6S)-5-acetamido-4-hydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• InChI: InChI=1S/C31H45N3O21/c1-11(38)32-19-15(40)7-31(30(46)47,54-26(19)21(42)16(41)8-35)55-27-22(43)17(9-36)51-29(24(27)45)53-25-18(10-37)52-28(20(23(25)44)33-12(2)39)50-14-5-3-13(4-6-14)34(48)49/h3-6,15-29,35-37,40-45H,7-10H2,1-2H3,(H,32,38)(H,33,39)(H,46,47)/t15-,16-,17+,18+,19-,20+,21-,22+,23-,24+,25-,26-,27+,28-,29+,31+/m1/s1
• InChI Key: OUJZEVYPUZNYBL-SGZWRCNRSA-N
• Canonical SMILES: CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)OC2C(C(OC(C2O)OC3C(OC(C(C3O)NC(=O)C)OC4=CC=C(C=C4)[N+](=O)[O-])CO)CO)O)O
• Isomeric SMILES: CC(=O)N[C@@H]1[C@@H](C[C@@](O[C@H]1[C@@H]([C@@H](CO)O)O)(C(=O)O)O[C@H]2[C@H]([C@@H](O[C@H]([C@H]2O)O[C@@H]3[C@@H](O[C@H]([C@H]([C@H]3O)NC(=O)C)OC4=CC=C(C=C4)[N+](=O)[O-])CO)CO)O)O
• Molecular Formula: C31H45N3O21
• DSSTOX Substance ID: DTXSID80659833
• Molecular Weight: 795.7 g/mol
• CAS RN: 501427-92-5

Description

Neu5Ac alpha(2-3)Gal beta(1-4)GlcNAc-beta-pNP is a biochemical reagent used in life science research. It has been shown to react specifically with the Neu5Ac (alpha 2,3) Gal sequence of asparagine-linked complex type oligosaccharides.

Synthesis Analysis

The synthesis of Neu5Ac alpha(2-3)Gal beta(1-4)GlcNAc-beta-pNP involves a systematic study of glycosylation with variously protected mono- and disaccharide donors derived from N-trichloroacetyl-D-glucosamine of galactose, lactose, and lactosamine glycosyl acceptors bearing benzoyl protection around the OH group to be glycosylated.

Molecular Structure Analysis

The molecular formula of Neu5Ac alpha(2-3)Gal beta(1-4)GlcNAc-beta-pNP is C31H45N3O21. Its molecular weight is 795.7 g/mol. The InChIKey is OUJZEVYPUZNYBL-SGZWRCNRSA-N.

Chemical Reactions Analysis

The Maackia amurensis leukoagglutinin has been shown to react specifically with the Neu5Ac (alpha 2,3) Gal sequence of asparagine-linked complex type oligosaccharides. The Maackia amurensis lectin-gold staining was inhibited by pre-incubation of the lectin-gold complexes with 50 mM alpha 2,3 sialyllactose.

Physical And Chemical Properties Analysis

Neu5Ac alpha(2-3)Gal beta(1-4)GlcNAc-beta-pNP is a white crystalline powder.

Scientific Research Applications

Viral Infection Research

This compound is used in methods for determining the recognition specificity of viruses for receptor sugar chains. .

Glyco-chemical Analysis

It serves as a chemical-synthetic carbohydrate epitope for glyco-chemical analysis. .

Chemical Biology

In chemical biology, this compound is used to study the interactions between biological systems and chemical processes. .

Infectious Disease Research

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Chemosynthesis of Sialosides

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Study of Virus-related Glycan Epitopes

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Mechanism of Action

The Neu5Ac alpha(2-3)Gal beta(1-4)GlcNAc-beta-pNP sequence is detected by the leukoagglutinin from Maackia amurensis. This detection is used for light and electron microscopic demonstration of differential tissue expression of terminal sialic acid in alpha 2,3- and alpha 2,6-linkage.

Future Directions

The availability of two sialic acid binding lectins with different linkage specificity for histochemistry provides the first opportunity to study tissue and cell type expression of these terminal sequences of glycoproteins. This could open up new avenues for research in the field of glycoscience.